Cas no 80955-47-1 (6-Methoxy-82,2-dimethylchromene)

• Product name: 6-Methoxy-82,2-dimethylchromene
• CAS No: 80955-47-1
• MF: C₂₄H₂₈O₄
• MW: 380.477
• CID: 2038900
• PubChem ID: 67597876

6-Methoxy-82,2-dimethylchromene Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-82,2-dimethylchromene
• SCHEMBL8482152
• 6-Methoxy-8<2'-methoxy-4'(3''-methyl-2''-butenyl)phenoxy>2,2-dimethylchromene
• UNII-XL7TMN05LH
• 2H-1-Benzopyran, 6-methoxy-8-(2-methoxy-4-(3-methyl-2-butenyl)phenoxy)-2,2-dimethyl-
• Q27293886
• 6-Methoxy-8-(2-methoxy-4-(3-methyl-2-butenyl)phenoxy)-2,2-dimethyl-2H-1-benzopyran
• XL7TMN05LH
• CHEBI:198082
• 80955-47-1
• 2H-1-Benzopyran, 6-methoxy-8-(2-methoxy-4-(3-methyl-2-buten-1-yl)phenoxy)-2,2-dimethyl-
• 6-methoxy-8-[2-methoxy-4-(3-methylbut-2-enyl)phenoxy]-2,2-dimethylchromene

• Inchi： InChI=1S/C24H28O4/c1-16(2)7-8-17-9-10-20(21(13-17)26-6)27-22-15-19(25-5)14-18-11-12-24(3,4)28-23(18)22/h7,9-15H,8H2,1-6H3
• InChI Key： PJKJRKNAGXZAIT-UHFFFAOYSA-N
• SMILES： CC(=CCC1=CC(=C(C=C1)OC2=CC(=CC3=C2OC(C=C3)(C)C)OC)OC)C

Computed Properties

• Exact Mass: 380.19875937g/mol
• Monoisotopic Mass: 380.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 6.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans